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Compound of Interest

Compound Name: 6-Bromo-7-methyl-1H-indole

Cat. No.: B1292591

Within the landscape of medicinal chemistry, the indole scaffold remains a cornerstone of drug
design, celebrated for its prevalence in natural products and its versatile biological activity.[1]
Among the vast array of functionalized indoles, 6-Bromo-7-methyl-1H-indole emerges as a
heterocyclic building block of significant strategic value. Its unique substitution pattern—a
bromine atom positioned for cross-coupling reactions and a methyl group that modulates
electronic properties and sterically influences the adjacent N-H group—makes it a compelling
starting point for the synthesis of complex molecular architectures. This guide provides an in-
depth analysis of its chemical properties, a validated synthetic route, key reactivity patterns,
and a confirmed application in the development of novel therapeutics, offering researchers and
drug development professionals a comprehensive resource for leveraging this compound in
their programs.

Core Chemical and Physical Properties

6-Bromo-7-methyl-1H-indole is a solid material under standard conditions, possessing the
fundamental characteristics of a halogenated aromatic heterocycle. Its identity and key physical
properties are summarized below.
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Property Value Source(s)
CAS Number 1000343-89-4 [2][3]
Molecular Formula CoHsBrN [2][3]
Molecular Weight 210.07 g/mol [2][3]
Appearance Yellow amorphous solid [4]

MDL Number MFCDO09027015 [2]

Synthesis of 6-Bromo-7-methyl-1H-indole

The construction of the 6-bromo-7-methyl-1H-indole scaffold has been successfully
demonstrated via a multi-step synthesis starting from commercially available 1-bromo-5-
nitrotoluene.[4] This approach leverages classical transformations to build the indole ring
system, providing a reliable route to the target compound.

Synthetic Workflow

The overall synthetic pathway involves the reduction of the nitro group, followed by cyclization
to form the indole core. While the detailed, step-by-step conditions for each intermediate
transformation are consolidated from standard indole syntheses, the key precursor and final
product have been explicitly described.[4] A plausible and widely used method for such
transformations is the Bartoli indole synthesis.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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